BRD2879
Overview
Description
BRD2879 is a potent and cell-active inhibitor of IDH1-R132H with a markedly different structure from previously reported probes with (IC50 = 50 nM for inhibiting IDH1-R132H enzyme). BRD2879 represents a new structural class of mutant IDH1 inhibitors that, with optimization, may prove useful in the study of this enzyme and its role in cancer.
Scientific Research Applications
1. Bromodomain Research and Cancer
BRD2879 is relevant in the context of bromodomain research, which plays a significant role in cancer. For instance, studies have focused on the role of bromodomains in recognizing acetyl-lysine motifs, critical in the epigenetic regulation of gene expression. This understanding is pivotal in cancer research, as dysregulation in these domains is often linked to oncogenesis (Filippakopoulos et al., 2012).
2. Epigenetic Targeting in Drug Discovery
BRD2879's relevance extends to the broader field of epigenetic drug discovery. Bromodomains, as "readers" of histone modifications, are integral in transcriptional regulation. Their inhibition, as studied in the context of various bromodomain inhibitors, shows potential in treating diseases like cancer. The development of inhibitors for these domains, including BRD2879, is a major focus in contemporary therapeutic research (Smith & Zhou, 2016).
3. Molecular Mechanisms in Gene Regulation
BRD2879 also contributes to our understanding of molecular mechanisms in gene regulation. Bromodomains like BRD9, closely related to BRD2879, play roles in transcriptional activation or suppression by interacting with acetylated lysine residues. This interaction is critical for understanding gene expression patterns, especially in pathologies like cancer (Fujisawa & Filippakopoulos, 2017).
4. Role in Chronic Lymphocytic Leukemia
In the context of chronic lymphocytic leukemia, BRD2879-related research has revealed the importance of bromodomains in disease pathogenesis. BRD4 profiling, which is conceptually similar to the study of BRD2879, shows how these domains regulate genes involved in disease progression and suggests therapeutic potential in targeting them (Ozer et al., 2018).
5. Application in Transcriptional Analysis
BRD2879's study contributes significantly to our understanding of transcriptional regulation. BRD4, a related bromodomain, has been shown to stimulate RNA polymerase II-dependent transcription, indicating the role of similar bromodomains in gene expression regulation (Jang et al., 2005).
properties
CAS RN |
1304750-47-7 |
|---|---|
Product Name |
BRD2879 |
Molecular Formula |
C30H38FN3O5S |
Molecular Weight |
571.7084 |
IUPAC Name |
3-cyclohexyl-1-(((4R,5R)-8-((3-fluorophenyl)ethynyl)-2-((S)-1-hydroxypropan-2-yl)-4-methyl-1,1-dioxido-2,3,4,5-tetrahydrobenzo[b][1,4,5]oxathiazocin-5-yl)methyl)-1-methylurea |
InChI |
InChI=1S/C30H38FN3O5S/c1-21-18-34(22(2)20-35)40(37,38)29-15-14-24(13-12-23-8-7-9-25(31)16-23)17-27(29)39-28(21)19-33(3)30(36)32-26-10-5-4-6-11-26/h7-9,14-17,21-22,26,28,35H,4-6,10-11,18-20H2,1-3H3,(H,32,36)/t21-,22+,28+/m1/s1 |
InChI Key |
YAJYINBQFXCAPI-WENCSYSZSA-N |
SMILES |
FC1=CC(C#CC2=CC(O[C@@H](CN(C(NC3CCCCC3)=O)C)[C@H](C)CN([C@@H](C)CO)S4(=O)=O)=C4C=C2)=CC=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BRD2879; BRD-2879; BRD 2879. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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